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Compound of Interest

Compound Name:
Cyclohexanone, 2-(1-

methylethylidene)-

Cat. No.: B083054 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis

of various heterocyclic compounds using 2-isopropylidenecyclohexanone as a versatile starting

material. This α,β-unsaturated ketone serves as a valuable synthon for constructing fused

heterocyclic systems, which are prominent scaffolds in medicinal chemistry and drug

development.

Synthesis of Tetrahydro-4H-indazol-4-ones
(Pyrazole Derivatives)
The reaction of 2-isopropylidenecyclohexanone with hydrazine derivatives is a classical and

efficient method for the synthesis of 3,3-dimethyl-3,5,6,7-tetrahydro-2H-indazol-4-ones. This

reaction proceeds via a Michael addition of the hydrazine to the α,β-unsaturated ketone,

followed by an intramolecular cyclization and dehydration to form the fused pyrazole ring

system. These scaffolds are of significant interest as they are found in compounds evaluated

as inhibitors for enzymes like human neutrophil elastase.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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